Cas no 82648-70-2 ((E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer))

• Product name: (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer)
• CAS No: 82648-70-2
• MF: C₉H₁₆NO₃P
• MW: 217.20200
• CID: 687312
• PubChem ID: 11806126

(E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-cyano-2-methyl-2-propenyl)-, diethyl ester, (E)-
• 4-(diethoxyphosphinyl)-3-methyl-2-butenenitrile;diethyl-3-cyano-2-methylprop-2-enylphosphonate;diethyl (3-cyano-2-methyl-2E-propenyl)phosphonate;4-(diethoxyphosphoryl)-3-methyl-2-butenenitrile;diethyl (3-cyano-2-methyl-2-propenyl)phosphonate;diethyl (3-cyano-2-methylprop-2-enyl)phosphonate;
• Phosphonic acid, (3-cyano-2-methyl-2-propenyl)-, diethyl ester
• (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer)
• Diethyl (3-cyano-2-methylallyl)phosphonate
• AS-71474
• (E)-4-diethoxyphosphoryl-3-methylbut-2-enenitrile
• 87549-50-6
• SCHEMBL9247752
• (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonicAcidDiethylEster(~10%Z-isomer)
• (E)-(3-cyano-2-methyl-2-propenyl)-phosphonic acid diethyl ester
• 82648-70-2

• Inchi： InChI=1S/C9H16NO3P/c1-4-12-14(11,13-5-2)8-9(3)6-7-10/h6H,4-5,8H2,1-3H3/b9-6+
• InChI Key： OPUURRZDCJCVGT-RMKNXTFCSA-N
• SMILES： CCOP(=O)(CC(=CC#N)C)OCC

Computed Properties

• Exact Mass: 217.08700
• Monoisotopic Mass: 217.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 69.13000
• LogP: 2.72238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer)

Introduction to (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (~10% Z-isomer) (CAS No. 82648-70-2)

(E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (CAS No. 82648-70-2) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and agrochemicals. This compound is characterized by its unique structural features, including a cyano group, a methyl-substituted propenyl moiety, and a phosphonic acid diethyl ester functional group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The compound exists primarily in the E-isomeric form, with approximately 10% of the Z-isomer present. The isomeric distribution is crucial for its reactivity and selectivity in chemical reactions. The E-isomer is generally more stable and reactive, making it the preferred form for many applications. The presence of the Z-isomer, although minor, can influence the overall properties and behavior of the compound in certain reactions.

Recent research has highlighted the potential of (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester in various scientific and industrial contexts. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel pharmaceuticals. Its unique structure allows for the introduction of diverse functional groups, enabling the design of compounds with tailored biological activities. For instance, studies have shown that derivatives of this compound exhibit promising antiviral and anticancer properties.

In the field of agrochemicals, (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester has been investigated as an intermediate for the synthesis of herbicides and insecticides. The phosphonic acid diethyl ester moiety confers enhanced stability and solubility, which are desirable properties for agrochemical applications. Additionally, the cyano group can be readily converted into other functional groups, such as amides or carboxylic acids, through well-established chemical transformations.

The synthetic versatility of (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester has also been leveraged in materials science. Researchers have utilized this compound as a precursor for the preparation of functional polymers and coatings. The presence of multiple reactive sites allows for the formation of complex macromolecular structures with tailored properties. For example, copolymers derived from this compound have shown excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

In terms of synthesis, several methods have been developed to produce (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester. One common approach involves the reaction of a cyano-substituted alkene with phosphorus oxychloride followed by treatment with ethanol to form the diethyl ester. This method yields high purity and selectivity for the desired isomer. Alternative synthetic routes have also been explored to improve yield and reduce environmental impact.

The safety and handling of (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, (E)-(3-Cyano-2-methyl-2-propenyl)-phosphonic Acid Diethyl Ester (CAS No. 82648-70-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.